3β,12β,14-Trihydroxy-11-oxo-5β-bufa-20,22-dienolide
3β,12β,14-Trihydroxy-11-oxo-5β-bufa-20,22-dienolide
Brand Name:
Vulcanchem
CAS No.:
17008-65-0
VCID:
VC0103089
InChI:
InChI=1S/C24H32O6/c1-22-9-7-15(25)11-14(22)4-5-17-19(22)20(27)21(28)23(2)16(8-10-24(17,23)29)13-3-6-18(26)30-12-13/h3,6,12,14-17,19,21,25,28-29H,4-5,7-11H2,1-2H3/t14-,15+,16-,17-,19-,21-,22+,23+,24+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2C(=O)C(C4(C3(CCC4C5=COC(=O)C=C5)O)C)O)O
Molecular Formula:
C24H32O6
Molecular Weight:
416.5 g/mol
3β,12β,14-Trihydroxy-11-oxo-5β-bufa-20,22-dienolide
CAS No.: 17008-65-0
Main Products
VCID: VC0103089
Molecular Formula: C24H32O6
Molecular Weight: 416.5 g/mol
Purity: 98%
| CAS No. | 17008-65-0 |
|---|---|
| Product Name | 3β,12β,14-Trihydroxy-11-oxo-5β-bufa-20,22-dienolide |
| Molecular Formula | C24H32O6 |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | 5-[(3S,5R,8R,9S,10S,12S,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-11-oxo-2,3,4,5,6,7,8,9,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one |
| Standard InChI | InChI=1S/C24H32O6/c1-22-9-7-15(25)11-14(22)4-5-17-19(22)20(27)21(28)23(2)16(8-10-24(17,23)29)13-3-6-18(26)30-12-13/h3,6,12,14-17,19,21,25,28-29H,4-5,7-11H2,1-2H3/t14-,15+,16-,17-,19-,21-,22+,23+,24+/m1/s1 |
| Standard InChIKey | SOGONHOGEFLVPE-PUVOGLICSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@H]1CC[C@@H]3[C@@H]2C(=O)[C@H]([C@]4([C@@]3(CC[C@@H]4C5=COC(=O)C=C5)O)C)O)O |
| SMILES | CC12CCC(CC1CCC3C2C(=O)C(C4(C3(CCC4C5=COC(=O)C=C5)O)C)O)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2C(=O)C(C4(C3(CCC4C5=COC(=O)C=C5)O)C)O)O |
| Purity | 98% |
| Synonyms | Bufa-20,22-dienolide, 3,12,14-trihydroxy-11-oxo-, (3β,5β,12β)- |
| PubChem Compound | 167607 |
| Last Modified | Nov 11 2021 |
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